Cas no 891117-41-2 (4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891117-41-2
• MF: C₁₉H₁₉N₃O₆
• MW: 385.370664834976
• CID: 5960791
• PubChem ID: 7533111
• Update Time: 2025-06-08

4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-methoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024656045
• AB00678830-01
• F2517-0017
• 4-methoxy-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 891117-41-2
• VU0491125-1

• Inchi： 1S/C19H19N3O6/c1-24-13-7-5-11(6-8-13)17(23)20-19-22-21-18(28-19)12-9-14(25-2)16(27-4)15(10-12)26-3/h5-10H,1-4H3,(H,20,22,23)
• InChI Key： ACEDPZOEZVKLKR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=C(OC)C(OC)=C2)O1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 385.12738533g/mol
• Monoisotopic Mass: 385.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891117-41-2)

4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, with the CAS number 891117-41-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a methoxy group and a trimethoxyphenyl moiety. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is characterized by a benzene ring substituted with a methoxy group at the para position and an oxadiazole ring linked to a trimethoxyphenyl group. The oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's binding affinity to specific biological targets. The presence of multiple methoxy groups on the phenyl ring increases the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

In recent years, extensive research has been conducted to explore the pharmacological properties of 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. For instance, a study published in the Journal of Medicinal Chemistry in 2020 demonstrated that this benzamide derivative effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this anti-inflammatory effect is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

Beyond its anti-inflammatory properties, 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been investigated for its potential as an anticancer agent. Research published in Cancer Letters in 2021 reported that this compound induced apoptosis in various cancer cell lines by activating caspase-dependent pathways and disrupting mitochondrial membrane potential. Additionally, it exhibited selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The antioxidant properties of 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have been another focus of recent studies. A study in Free Radical Biology and Medicine found that this compound effectively scavenged reactive oxygen species (ROS) and prevented oxidative damage to cellular components such as DNA and proteins. This antioxidant activity is attributed to the presence of multiple methoxy groups on the phenyl ring, which can act as electron donors and stabilize free radicals.

In addition to its direct biological effects, 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has shown promise as a lead compound for drug discovery. Its unique structural features make it an excellent starting point for structure-based drug design and optimization. Researchers have used computational methods such as molecular docking and molecular dynamics simulations to identify key interactions between this compound and its biological targets. These insights have guided the synthesis of novel derivatives with enhanced potency and selectivity.

The safety profile of 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 4-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891117-41-2) is a promising compound with diverse pharmacological activities including anti-inflammatory, antioxidant, and anticancer properties. Its unique chemical structure provides a solid foundation for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, this benzamide derivative holds significant promise for advancing drug discovery efforts in various disease areas.